Cas no 13627-28-6 (2-Chloro-N-(2-chloroethyl)acetamide)

• Product Name: 2-Chloro-N-(2-chloroethyl)acetamide
• CAS No: 13627-28-6
• MF: C₄H₇Cl₂NO
• MW: 156.010479211807
• CID: 234157
• PubChem ID: 331909
• Update Time: 2025-08-05

2-Chloro-N-(2-chloroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2-chloroethyl)-
• 2-chloro-N-(2-chloroethyl)acetamide
• (N-2-chloroethyl)-2-chloroacetamide
• 2-Chloro-N-(2-chloro-ethyl)-acetamide
• AC1L7A2R
• CHEMBL16693
• Chlor-essigsaeure-(2-chlor-aethylamid)
• chloro-acetic acid-(2-chloro-ethylamide)
• N-(2-Chlor-aethyl)-chloracetamid
• N-(2-chloroethyl)chloroacetamide
• N-< 2-Chlor-ethyl> -chlor-acetamid
• NSC327202
• 13627-28-6
• NSC-327202
• LS-07078
• MFCD19159869
• AKOS006222337
• SCHEMBL3074569
• DTXSID40318191
• 2-Chloro-N-(2-chloroethyl)acetamide

• Inchi： 1S/C4H7Cl2NO/c5-1-2-7-4(8)3-6/h1-3H2,(H,7,8)
• InChI Key： VZCOHGQSOLWBEB-UHFFFAOYSA-N
• SMILES： ClCCNC(CCl)=O

Computed Properties

• Exact Mass: 154.99061
• Monoisotopic Mass: 154.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 319.9°Cat760mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.462
• PSA: 29.1
• LogP: 0.97110

Additional information on 2-Chloro-N-(2-chloroethyl)acetamide

Compound CAS No. 13627-28-6: 2-Chloro-N-(2-chloroethyl)acetamide

Introduction to CAS No. 13627-28-6

The compound CAS No. 13627-28-6, also known as 2-Chloro-N-(2-chloroethyl)acetamide, is a significant organic compound with a diverse range of applications in various industries. This compound is characterized by its unique chemical structure, which includes a chlorinated acetamide group and a chlorinated ethyl substituent. The presence of these functional groups makes it highly versatile and valuable in numerous chemical reactions and processes.

Recent advancements in chemical synthesis and materials science have further highlighted the potential of CAS No. 13627-28-6 in creating novel materials and compounds with enhanced properties. Researchers have explored its role in the development of advanced polymers, pharmaceutical intermediates, and agrochemicals, underscoring its importance in modern chemistry.

Chemical Structure and Properties

The molecular structure of CAS No. 13627-28-6 consists of an acetamide backbone with two chlorine atoms attached at specific positions. The primary functional groups include the amide group (-CONH-) and the chlorinated ethyl group (-CH₂CH₂Cl). These groups contribute to the compound's reactivity, solubility, and stability under various conditions.

Recent studies have demonstrated that the placement of chlorine atoms significantly influences the compound's electronic properties and reactivity. For instance, the chlorine atom on the acetamide group acts as an electron-withdrawing substituent, enhancing the electrophilicity of the carbonyl carbon. This characteristic makes CAS No. 13627-28-6 an excellent candidate for nucleophilic acyl substitution reactions, which are pivotal in organic synthesis.

Additionally, the chlorinated ethyl group imparts hydrophobicity to the molecule, making it suitable for applications in non-polar solvents or environments where water resistance is desired.

Applications in Various Industries

CAS No. 13627-28-6 finds extensive use in multiple industries due to its unique chemical properties:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of various drugs, particularly those requiring amide linkages or chlorinated substituents.
• Agriculture: It is employed in the production of pesticides and herbicides, where its stability and reactivity are advantageous.
• Polymer Industry: The compound acts as a building block for synthesizing advanced polymers with tailored properties such as improved thermal stability or mechanical strength.
• Catalysis: Recent research has explored its potential as a catalyst or catalyst precursor in organic transformations, leveraging its ability to facilitate specific reaction pathways.

The versatility of CAS No. 13627-28-6 is further evidenced by its role in academic research, where it is used to study fundamental aspects of organic chemistry, such as reaction mechanisms and stereochemistry.

Safety Considerations and Handling Guidelines

While CAS No. 13627-28-6 is widely utilized, proper handling is essential to ensure safety in both industrial and laboratory settings:

• PPE Requirements: Gloves, safety goggles, and lab coats should be worn when handling this compound to minimize exposure risks.
• Ventilation: Adequate ventilation should be maintained during synthesis or processing to prevent inhalation hazards.
• Storage: The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids.
• Eco-Friendly Practices: Disposal should adhere to local regulations to prevent environmental contamination.

Recent studies have also emphasized the importance of green chemistry principles when working with such compounds to minimize environmental impact. In conclusion, CAS No. 13627-28-6 (also known as 2-Chloro-N-(chloroethyl)acetamide) stands out as a vital component in contemporary chemical research and industry applications.